Cas no 3512-89-8 (2,4,7-trimethyl-3H-1,5-benzodiazepine)

2,4,7-trimethyl-3H-1,5-benzodiazepine structure
3512-89-8 structure
Product Name:2,4,7-trimethyl-3H-1,5-benzodiazepine
CAS No:3512-89-8
MF:C12H14N2
MW:186.252962589264
CID:919913
PubChem ID:430268
Update Time:2025-04-19

2,4,7-trimethyl-3H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

    • 2,4,7-trimethyl-3H-1,5-benzodiazepine
    • NSC 270341
    • NoName_3384
    • 3H-1,5-Benzodiazepine, 2,4,7-trimethyl-, monohydrochloride
    • 3512-89-8
    • AKOS002391348
    • DTXSID90902822
    • Inchi: 1S/C12H14N2/c1-8-4-5-11-12(6-8)14-10(3)7-9(2)13-11/h4-6H,7H2,1-3H3
    • InChI Key: BLIZGILQKYSTOU-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C=CC=2N=C(C)CC=1C

Computed Properties

  • Exact Mass: 186.11582
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 24.72
  • LogP: 3.25670
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